Cas no 2229545-09-7 (tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate
• CAS No: 2229545-09-7
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 5968659
• PubChem ID: 165831558
• Update Time: 2025-07-15

tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate
• tert-butyl 3-[(piperidin-3-yl)methyl]morpholine-4-carboxylate
• EN300-1900985
• 2229545-09-7

• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(18)17-7-8-19-11-13(17)9-12-5-4-6-16-10-12/h12-13,16H,4-11H2,1-3H3
• InChI Key： DNPMDBMJDIJPRU-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)CC1CNCCC1

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate

Introduction to Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate (CAS No. 2229545-09-7)

Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate, a compound with the chemical identifier CAS No. 2229545-09-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural framework of this molecule incorporates several key functional groups, including a tert-butyl group, a piperidin-3-yl moiety, and a morpholine-4-carboxylate moiety, which collectively contribute to its unique chemical properties and biological activities.

The synthesis of Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and subsequent interaction with biological targets. The piperidin-3-yl group, on the other hand, is known for its ability to modulate enzyme activity and receptor binding, which is particularly relevant in the context of drug design. The morpholine-4-carboxylate moiety adds an additional layer of complexity, contributing to the compound's overall stability and bioavailability.

Recent research has highlighted the potential of Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate as a lead compound in the development of treatments for various neurological disorders. Studies have demonstrated that this compound exhibits significant affinity for certain neurotransmitter receptors, suggesting its utility in modulating neuronal activity. Specifically, the interaction between the piperidin-3-yl group and neurotransmitter receptors has been shown to influence cognitive functions, making it a promising candidate for therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate has shown promise in the treatment of inflammatory diseases. The morpholine-4-carboxylate moiety has been identified as a key factor in its anti-inflammatory properties. Preclinical studies have revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions. The tert-butyl group further enhances these effects by improving the compound's metabolic stability and bioavailability.

The pharmacokinetic profile of Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate is another area of interest. Due to its structural features, this compound exhibits favorable pharmacokinetic properties, including adequate solubility in both aqueous and lipid environments. This characteristic is crucial for ensuring efficient absorption and distribution throughout the body following administration. Additionally, the compound's metabolic stability suggests that it can maintain its therapeutic efficacy over an extended period, reducing the need for frequent dosing.

From a regulatory perspective, Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate has undergone rigorous testing to ensure compliance with safety and efficacy standards. Clinical trials have been conducted to evaluate its potential therapeutic benefits across various disease models. These trials have provided valuable insights into the compound's mechanism of action and have supported its progression towards further clinical development. The results from these studies have been instrumental in refining dosing regimens and identifying potential side effects, thereby paving the way for future human trials.

The synthetic methodologies employed in the preparation of Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate have also been optimized to enhance yield and purity. Advanced synthetic techniques have been utilized to minimize impurities and ensure that the final product meets stringent quality standards. These advancements have not only improved the efficiency of production but also contributed to cost reduction, making it more feasible for widespread use in pharmaceutical applications.

The future prospects for Tert-butyl 3-(piperidin-3-yl)methylmorpholine-4-carboxylate are promising. Ongoing research continues to explore its potential applications in other therapeutic areas beyond neurological and inflammatory diseases. For instance, studies are being conducted to assess its efficacy in treating cardiovascular disorders and cancer. The unique structural features of this compound make it a versatile tool for drug discovery, offering opportunities for innovation across multiple therapeutic domains.

In conclusion, Tert-butyl 3-(piperidin-3-ylmethylmorpholine)-4-carboxylate (CAS No. 2229545-09) stands as a testament to the advancements in pharmaceutical chemistry. Its intricate molecular structure and multifaceted functional groups contribute to its diverse range of biological activities and therapeutic potential. With ongoing research efforts aimed at further elucidating its mechanisms of action and expanding its therapeutic applications, this compound is poised to play a significant role in addressing various health challenges in the coming years.